bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid

• IUPAC Name: (4Z,8E)-bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid
• InChI: InChI=1S/C14H20O2/c15-14(16)13-11-9-7-5-3-1-2-4-6-8-10-12(11)13/h3-6,11-13H,1-2,7-10H2,(H,15,16)/b5-3-,6-4+
• InChI Key: IOZRVTUKBUOZNP-CIIODKQPSA-N
• Canonical SMILES: C1CC=CCCC2C(C2C(=O)O)CCC=C1
• Isomeric SMILES: C\1C/C=C\CCC2C(C2C(=O)O)CC/C=C1
• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol

Description

Bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid is a chemical compound with the CAS Number: 329912-79-0. It has a molecular weight of 220.31. The IUPAC name for this compound is the same as the common name.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H20O2/c15-14(16)13-11-9-7-5-3-1-2-4-6-8-10-12(11)13/h3-6,11-13H,1-2,7-10H2,(H,15,16)/b5-3-,6-4+. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and the presence of any double bonds.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid and similar compounds have been synthesized using various techniques. For instance, 10,11-Bistrifluoromethyl-i,o-bicyclo[7.2.2]trideca-10,12-diene, a related compound, was synthesized via the Diels-Alder addition, demonstrating the applicability of this method in synthesizing complex bicyclic compounds (Gassman et al., 1979).
• Crystal and Molecular Structure : The crystal and molecular structures of similar bicyclic compounds have been explored. For example, the structure of bicyclo[2,2,2]octadiene-2,5-dicarboxylic acid was determined using symbolic addition procedures and X-ray crystallography, highlighting the importance of structural analysis in understanding these compounds (Hechtfischer et al., 1970).

Chemical Reactions and Properties

• Chemical Reactions : Various chemical reactions involving bicyclic compounds have been studied. For instance, the Degenerate Cope Rearrangement of Tetracyclo[7.3.1.0 2,8 .0 4,12 ]trideca-5,10-diene, a structurally related compound, was investigated to understand its kinetics and reaction mechanisms (Grimme & Krauthäuser, 1997).
• Functionalization and Derivatives : The synthesis of various derivatives of bicyclic compounds has been a focus area. For instance, synthesis of 6-functionalized tricyclodecadienones using radical decarboxylation shows the potential for creating diverse derivatives of these compounds (Zhu et al., 1995).

Advanced Applications

• Organic Synthesis and Catalysis : Bicyclic compounds have been used in the synthesis of complex organic structures and as ligands in catalytic processes. For example, C2-symmetric bicyclo[2.2.2]octa-2,5-dienes were prepared and used for rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids, demonstrating the utility of these compounds in asymmetric synthesis and catalysis (Otomaru et al., 2005).

Safety and Hazards

For safety information and potential hazards associated with this compound, it is recommended to refer to its Material Safety Data Sheet (MSDS). The MSDS will provide comprehensive information about handling, storage, and disposal of the compound, as well as first-aid measures in case of exposure.